Cas no 1396882-17-9 (ethyl N-{5-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamate)

• Product Name: ethyl N-{5-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamate
• CAS No: 1396882-17-9
• MF: C₁₄H₁₈N₄O₅S₂
• MW: 386.446520328522
• CID: 6411445
• PubChem ID: 71788120
• Update Time: 2025-11-01

ethyl N-{5-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-{5-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamate
• F6195-3516
• ethyl (5-((3,5-dimethylisoxazol-4-yl)sulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)carbamate
• ethyl N-[5-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate
• VU0535783-1
• 1396882-17-9
• ethyl N-{5-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}carbamate
• AKOS024268334

• Inchi： 1S/C14H18N4O5S2/c1-4-22-14(19)16-13-15-10-5-6-18(7-11(10)24-13)25(20,21)12-8(2)17-23-9(12)3/h4-7H2,1-3H3,(H,15,16,19)
• InChI Key： QGSOGFNSSWXNIV-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CC2=C(CC1)N=C(NC(=O)OCC)S2)(=O)=O

Computed Properties

• Exact Mass: 386.07186203g/mol
• Monoisotopic Mass: 386.07186203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 151Ų

Additional information on ethyl N-{5-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamate

Introduction to Ethyl N-{5-(3,5-Dimethyl-1,2-oxazol-4-yl)sulfonyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}carbamate (CAS No. 1396882-17-9)

Ethyl N-{5-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}carbamate (CAS No. 1396882-17-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities. The molecule consists of a thiazolo[5,4-c]pyridine core functionalized with a sulfonyl group and an oxazolyl moiety, which are key structural elements contributing to its pharmacological properties.

The thiazolo[5,4-c]pyridine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. It has been extensively studied for its potential in treating a range of diseases, including cancer, inflammation, and neurological disorders. The presence of the sulfonyl group and the 3,5-dimethyl-1,2-oxazol-4-yl substituent further enhances the compound's bioactivity by influencing its solubility, stability, and target specificity.

Recent studies have highlighted the importance of Ethyl N-{5-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}carbamate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively downregulates the expression of these cytokines in both in vitro and in vivo models of inflammation.

In addition to its anti-inflammatory properties, Ethyl N-{5-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}carbamate has shown promise as an antitumor agent. A study conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The researchers also noted that the compound exhibits low toxicity towards normal cells, making it a potential candidate for further clinical development.

The pharmacokinetic properties of Ethyl N-{5-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}carbamate have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life in plasma. These properties are crucial for ensuring sustained drug action and reducing dosing frequency in clinical settings.

The safety profile of Ethyl N-{5-(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-y l}carbamate has been evaluated in various animal models. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical evaluation.

In conclusion,Ethyl N-{5-(3 , 5-dimethyl - 1 , 2 - oxazol - 4 - yl )sulfonyl - 4 H , 5 H , 6 H , 7 H - 1 , 3 - thiazolo [ 5 , 4 - c ]pyridin - 2 - yl }carbamate(CAS No . 1396882 - 17 - 9)is a promising lead compound with diverse biological activities . Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammation and cancer . Ongoing research continues to explore its full potential , paving the way for future clinical applications .